Cas no 307975-05-9 ((3-Bromo-2-fluoro-5-methylphenyl)methanol)

(3-Bromo-2-fluoro-5-methylphenyl)methanol is a halogenated aromatic alcohol with a molecular formula of C₈H₈BrFO. This compound features a bromo and fluoro substituent on the phenyl ring, along with a hydroxymethyl group at the benzylic position, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern allows for selective functionalization, particularly in cross-coupling reactions and further derivatization. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxymethyl) groups enhances its utility in pharmaceutical and agrochemical applications. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial processes. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
(3-Bromo-2-fluoro-5-methylphenyl)methanol structure
307975-05-9 structure
Product Name:(3-Bromo-2-fluoro-5-methylphenyl)methanol
CAS No:307975-05-9
MF:C8H8BrFO
MW:219.050925254822
MDL:MFCD11110180
CID:5055969
PubChem ID:83410193
Update Time:2025-08-05

(3-Bromo-2-fluoro-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-fluoro-5-methylbenzyl alcohol
    • (3-bromo-2-fluoro-5-methylphenyl)methanol
    • MFCD11110180
    • EN300-2414728
    • SCHEMBL17942337
    • 307975-05-9
    • G40304
    • Z1269146424
    • CS-0193472
    • (3-Bromo-2-fluoro-5-methylphenyl)methanol
    • MDL: MFCD11110180
    • Inchi: 1S/C8H8BrFO/c1-5-2-6(4-11)8(10)7(9)3-5/h2-3,11H,4H2,1H3
    • InChI Key: ABZHOJSLEZVRGF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(CO)C=1F

Computed Properties

  • Exact Mass: 217.97426g/mol
  • Monoisotopic Mass: 217.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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Enamine
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